Cas no 2680894-68-0 (benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate)

• Product Name: benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate
• CAS No: 2680894-68-0
• MF: C₁₄H₁₁F₃N₂O₃
• MW: 312.243953943253
• CID: 5636867
• PubChem ID: 165936823
• Update Time: 2025-10-29

benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680894-68-0
• benzyl N-[3-hydroxy-5-(trifluoromethyl)pyridin-2-yl]carbamate
• EN300-28292425
• benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C14H11F3N2O3/c15-14(16,17)10-6-11(20)12(18-7-10)19-13(21)22-8-9-4-2-1-3-5-9/h1-7,20H,8H2,(H,18,19,21)
• InChI Key： ZTETXHTXCQCIAX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)O)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 312.07217670g/mol
• Monoisotopic Mass: 312.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate

Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680894-68-0): A Comprehensive Overview

Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680894-68-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trifluoromethyl group, exhibits properties that make it valuable in various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional groups that enable diverse chemical modifications.

The molecular structure of Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate includes a benzyl carbamate moiety attached to a hydroxypyridine ring, which is further substituted with a trifluoromethyl group. This combination of functional groups contributes to its unique chemical behavior, such as enhanced stability and reactivity under specific conditions. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the compound's bioavailability and metabolic stability, making it a candidate for drug development.

In recent years, the demand for fluorinated compounds like Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate has surged, driven by their applications in medicinal chemistry. Fluorine incorporation is a common strategy in drug design to enhance potency, selectivity, and pharmacokinetic properties. This compound's pyridine-carbamate scaffold is also being explored for its potential in agrochemicals, where it may serve as a building block for novel pesticides or herbicides with improved efficacy and environmental safety.

The synthesis of Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate typically involves multi-step organic reactions, including carbamate formation and pyridine functionalization. Researchers are continually optimizing these synthetic routes to improve yield and scalability, addressing challenges such as regioselectivity and purification. The compound's CAS No. 2680894-68-0 serves as a unique identifier in chemical databases, facilitating its tracking in research and commercial applications.

One of the most discussed topics in the context of Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate is its role in small-molecule drug discovery. With the growing emphasis on targeted therapies, this compound's modular structure allows for derivatization to create libraries of analogs for screening against various biological targets. Its potential applications in central nervous system (CNS) disorders and inflammatory diseases are particularly promising, as the hydroxypyridine moiety can interact with key enzymes and receptors.

From an industrial perspective, Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate is gaining traction as an intermediate in the production of high-value specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical developers. Its compatibility with modern green chemistry principles, such as reduced waste and energy-efficient processes, further enhances its appeal.

In conclusion, Benzyl N-3-hydroxy-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680894-68-0) represents a versatile and valuable compound in contemporary chemical research. Its unique structural features, combined with its potential applications in drug discovery and agrochemicals, make it a subject of ongoing interest. As synthetic methodologies advance and new therapeutic targets emerge, this compound is poised to play a pivotal role in the development of next-generation chemical solutions.